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For Researchers, Scientists, and Drug Development Professionals

Introduction
The M871 peptide is a chimeric peptide that has garnered significant interest in the scientific

community for its selective antagonist activity at the galanin receptor type 2 (GalR2). This

technical guide provides a detailed overview of the M871 peptide, including its sequence,

properties, and the experimental methodologies used for its characterization. The information is

intended to serve as a valuable resource for researchers and professionals involved in drug

discovery and development, particularly those focused on the galaninergic system.

M871 Peptide: Core Properties and Sequence
M871 is a synthetically created peptide designed to selectively target and block the activity of

the GalR2 receptor. It is a chimera of the N-terminal fragment of galanin and a C-terminal

extension.

Peptide Sequence and Chemical Formula
The full amino acid sequence of the M871 peptide is Galanin-(2-13)-Glu-His-(Pro)3-(Ala-Leu)2-

Ala-amide. This corresponds to the following one-letter code sequence:

WTLNSAGYLLGPEHPPPALALA-amide. The C-terminus is amidated.

The chemical formula for M871 is C₁₀₈H₁₆₃N₂₇O₂₈.
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Biophysical and Pharmacological Properties
The defining characteristic of M871 is its high selectivity as an antagonist for the GalR2

receptor over the GalR1 receptor. This selectivity makes it a valuable tool for elucidating the

specific physiological roles of GalR2.

Quantitative Data Summary
Property Value Receptor Reference

Binding Affinity (Ki) 13.1 ± 1.2 nM GalR2 [1]

420.0 ± 89.7 nM GalR1 [1]

> 10,000 nM GalR3

Functional Activity Antagonist GalR2 [1]

In Vitro Effect

Blocks galanin-

induced inositol

phosphate production

CHO cells expressing

human GalR2
[1]

In Vivo Effect

Blocks the pro-

nociceptive effect of

GalR2 agonists in an

inflammatory pain

model

Rats

Signaling Pathways
M871 exerts its effects by blocking the downstream signaling of the GalR2 receptor. GalR2 is a

G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Upon

activation by an agonist like galanin, GalR2 stimulates phospholipase C (PLC), which in turn

leads to the production of inositol triphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the

release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). By

blocking the initial activation of GalR2, M871 prevents this entire cascade.
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- ¹²⁵I-galanin
- M871 (variable conc.)

Incubate at 25°C for 60 min
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Calculate IC₅₀ and Ki
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b13916105?utm_src=pdf-custom-synthesis
https://su.diva-portal.org/smash/record.jsf?pid=diva2%3A189919&dswid=-5149
https://su.diva-portal.org/smash/record.jsf?pid=diva2%3A189919&dswid=-5149
https://www.benchchem.com/product/b13916105#m871-peptide-sequence-and-properties
https://www.benchchem.com/product/b13916105#m871-peptide-sequence-and-properties
https://www.benchchem.com/product/b13916105#m871-peptide-sequence-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13916105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

